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Compound of Interest

Compound Name: 9(S)-Pahsa

Cat. No.: B593362 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory safety and

operational integrity. This document provides a comprehensive overview of the recommended

procedures for the proper disposal of 9(S)-Palmitic acid-9-hydroxy-stearic acid (9(S)-PAHSA),

a lipid molecule utilized in various research applications. Adherence to these guidelines is

essential to minimize environmental impact and maintain a safe laboratory environment.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 9(S)-PAHSA is

fundamental to its safe handling and disposal. This data is summarized in the table below.
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Property Value Source

Molecular Formula C₃₄H₆₆O₄ [1][2][3]

Molecular Weight 538.9 g/mol [1][2]

Appearance Solid

Melting Point 33.5 °C

Storage Temperature -20°C or 2-8°C

Solubility

Soluble in DMF (20 mg/ml),

DMSO (15 mg/ml), and

Ethanol (20 mg/ml). Sparingly

soluble in Ethanol:PBS (pH

7.2) (1:1) at 0.5 mg/ml.

Pre-Disposal Considerations
Before initiating the disposal process, several preparatory steps must be taken to ensure safety

and compliance.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 9(S)-PAHSA and its waste. This includes:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Waste Segregation: Proper segregation of chemical waste is crucial. 9(S)-PAHSA waste

should be collected in a designated, properly labeled, and sealed container. Avoid mixing it with

other incompatible waste streams. If 9(S)-PAHSA is in a solvent, the disposal method will be

dictated by the hazards of the solvent. For instance, a solution of 9(S)-PAHSA in methyl

acetate is considered a flammable liquid and should be handled accordingly.

Step-by-Step Disposal Procedure
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The following procedure outlines the recommended steps for the disposal of 9(S)-PAHSA.

Note: All chemical waste disposal must be carried out in strict accordance with local, state, and

federal regulations, as well as institutional guidelines.

Waste Identification and Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"9(S)-Palmitic acid-9-hydroxy-stearic acid."

Indicate the quantity of the waste.

If dissolved in a solvent, list all components and their approximate concentrations.

Container Selection:

Use a chemically resistant and sealable container appropriate for the type of waste (solid

or liquid).

Ensure the container is in good condition, free from leaks or cracks.

Collection and Storage:

Collect all 9(S)-PAHSA waste, including contaminated consumables (e.g., pipette tips,

weighing boats), in the designated waste container.

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated and away from heat sources or incompatible

chemicals.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS department or contractor with a complete and accurate description of the

waste.

Documentation:
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Maintain a detailed record of the waste generated, including the chemical name, quantity,

and date of disposal. This documentation is essential for regulatory compliance.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 9(S)-PAHSA.
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Figure 1. Procedural workflow for the safe disposal of 9(S)-PAHSA.
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Disclaimer: This document provides general guidance. Researchers and laboratory personnel

are responsible for consulting their institution's specific safety and disposal protocols and

adhering to all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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